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Compound of Interest

Compound Name: 2-Bromopropanamide

Cat. No.: B1266602

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Bromopropanamide. The information is intended for professionals in research and
development who may handle this chemical. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

~hemical Identificati | Physical .

Property Value Reference

Chemical Name 2-Bromopropanamide [1]

a-Bromopropanamide, 2-
Synonyms _ _ [1]
Bromopropionamide

CAS Number 5875-25-2 [1]
Molecular Formula CsHeBrNO [1]
Molecular Weight 151.99 g/mol [1]
Appearance White to off-white solid [2]
Melting Point 123-125 °C

N Slightly soluble in Benzene
Solubility [2]
and Chloroform.
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Hazard Identification and Classification

2-Bromopropanamide is classified as a hazardous substance. The following table

summarizes its GHS classification.[1][3]

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, L, ) H302: Harmful if
4 lmalt text Warning
Oral swallowed
Skin
b, H315: Causes
Corrosion/Irritatio 2 lalt text Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A alt text Warning serious eye
Irritation irritation
Specific Target H335: May
Organ Toxicity — 3 alt text Warning cause respiratory

Single Exposure

irritation

Toxicological Information

Detailed toxicological studies for 2-Bromopropanamide are not readily available in the public

domain. However, based on its GHS classification, it is harmful if swallowed and causes skin,

eye, and respiratory irritation.[1][3] A study on a structurally similar compound suggests an

acute oral LD50 in rats to be greater than 2000 mg/kg; however, this should be taken as an

indication and not a direct toxicological value for 2-Bromopropanamide.

Handling and Storage

Handling:

e Use only in a well-ventilated area, preferably in a chemical fume hood.

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
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Avoid contact with skin and eyes.[4]

Wear appropriate personal protective equipment (PPE).[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Storage:

» Store in a tightly closed container.[3]

» Store in a cool, dry, and well-ventilated place.

o Keep in an inert atmosphere at room temperature.[2]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 2-Bromopropanamide.

Required Personal Protective Equipment

Eye Protection Hand Protection Respiratory Protection Body Protection
(Safety glasses with side-shields or goggles) (Chemical-resistant gloves) (NIOSH-approved respirator for dusts) (Laboratory coat)

Click to download full resolution via product page
Caption: Recommended PPE for handling 2-Bromopropanamide.

First Aid Measures

 If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[5]
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« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[3]

Firefighting and Accidental Release Measures
Firefighting:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific hazards arising from the chemical: Emits toxic fumes under fire conditions, including
carbon oxides, nitrogen oxides, and hydrogen bromide gas.[3]

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[3]

Accidental Release:

e Personal precautions: Wear appropriate personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[3]

e Environmental precautions: Do not let product enter drains.

e Methods for cleaning up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

The following diagram illustrates a logical workflow for handling a 2-Bromopropanamide spill.
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( Evacuate immediate area ]

l

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

'

( Ensure adequate ventilation )

'

( Contain spill with inert absorbent material )

'

[ Carefully collect spilled material j

into a sealed container

( Decontaminate spill area )

Dispose of waste according to
local, state, and federal regulations

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromopropanamide spill.
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Experimental Protocols for Safety Assessment

The following are generalized methodologies for key toxicological assessments, based on
OECD guidelines. These protocols would be suitable for evaluating the safety of 2-
Bromopropanamide.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.
Methodology:
e Animal Model: Healthy, young adult female rats are typically used.

e Housing and Fasting: Animals are housed in standard conditions and fasted overnight prior
to dosing.

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The initial dose level is selected based on available information, with subsequent dose levels
adjusted up or down by a constant factor depending on the outcome of the previous animal.

» Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.
Methodology:
» Animal Model: Healthy, young adult albino rabbits are used.

o Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before
the test.
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e Application: A small amount (0.5 g of solid or 0.5 mL of liquid) of the test substance is applied
to a small area of skin (approx. 6 cm?) and covered with a gauze patch.

o Exposure: The patch is left in place for 4 hours.

o Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48,
and 72 hours. The reactions are scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.
Methodology:
» Animal Model: Healthy, young adult albino rabbits are used.

o Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled
into the conjunctival sac of one eye of the animal. The other eye serves as a control.[5]

o Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and
chemosis at 1, 24, 48, and 72 hours after application.[5][6] The reactions are scored
according to a standardized scale.

» Washout: The eye is not washed out after instillation unless a corrosive effect is suspected.

[7]
Stability and Reactivity
o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon oxides, nitrogen oxides, and hydrogen bromide gas.[3]

Disposal Considerations
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Dispose of contents and container in accordance with local, regional, national, and international
regulations. Unused product should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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